Cas no 5932-21-8 (1H-Pyrazole, 3,4-dibromo-5-phenyl-)

• Product Name: 1H-Pyrazole, 3,4-dibromo-5-phenyl-
• CAS No: 5932-21-8
• MF: C₉H₆Br₂N₂
• MW: 301.965340137482
• CID: 4054324
• PubChem ID: 20370596
• Update Time: 2025-04-22

1H-Pyrazole, 3,4-dibromo-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3,4-dibromo-5-phenyl-
• 3,4-dibromo-5-phenyl-1H-pyrazole
• DTXSID201302213
• 5932-21-8
• SCHEMBL11622011

• Inchi： 1S/C9H6Br2N2/c10-7-8(12-13-9(7)11)6-4-2-1-3-5-6/h1-5H,(H,12,13)
• InChI Key： ZUQRSQIJYIJBAW-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=C(Br)C(Br)=N1

Computed Properties

• Exact Mass: 301.88772Da
• Monoisotopic Mass: 299.88977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų